Cas no 1227270-55-4 (1-(benzenesulfonyl)-2-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

• Product Name: 1-(benzenesulfonyl)-2-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• CAS No: 1227270-55-4
• MF: C₁₄H₈IN₃O₂S
• MW: 409.201693534851
• MDL: MFCD16875830
• CID: 2093339
• PubChem ID: 91809585
• Update Time: 2025-04-21

1-(benzenesulfonyl)-2-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• 1-(Phenylsulphonyl)-4-cyano-2-iodo-7-azaindole
• 1-(benzenesulfonyl)-2-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• DB-423450
• 1-(phenylsulfonyl)-4-cyano-2-iodo-7-azaindole
• 1-(BENZENESULFONYL)-2-IODOPYRROLO[2,3-B]PYRIDINE-4-CARBONITRILE
• 1227270-55-4
• CS-0338510
• AB91151
• G82725
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 2-iodo-1-(phenylsulfonyl)-
• SCHEMBL17105339
• DESXJOPVMAACAL-UHFFFAOYSA-N
• 1-Benzenesulfonyl-2-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

• MDL： MFCD16875830
• Inchi： 1S/C14H8IN3O2S/c15-13-8-12-10(9-16)6-7-17-14(12)18(13)21(19,20)11-4-2-1-3-5-11/h1-8H
• InChI Key： DESXJOPVMAACAL-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C#N)C=CN=C2N1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 408.93820Da
• Monoisotopic Mass: 408.93820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.078 g/l) (25 º C),